Cas no 97692-66-5 (5-(4-t-Butylphenyl)-5-oxovaleric acid)

• Product Name: 5-(4-t-Butylphenyl)-5-oxovaleric acid
• CAS No: 97692-66-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 1067761
• PubChem ID: 2757313
• Update Time: 2025-10-23

5-(4-t-Butylphenyl)-5-oxovaleric acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-t-Butylphenyl)-5-oxovaleric acid
• 5-(4-tert-butylphenyl)-5-oxopentanoic acid
• 5-(4-tert-Butylphenyl)-5-oxovaleric acid
• 5-(4-tert-Butyl-phenyl)-5-oxo-valeriansaeure
• 5-(4-tert-butyl-phenyl)-5-oxo-valeric acid
• DTXSID90373831
• 5-(4-(tert-Butyl)phenyl)-5-oxopentanoic acid
• 97692-66-5
• MFCD02260962
• 5-(4-tert-Butylphenyl)-5-oxovalericacid
• 5-(4-tert-Butyl-phenyl)-5-oxo-pentanoic acid
• 5-(4-(tert-Butyl)phenyl)-5-oxopentanoicacid
• AKOS009164105
• Benzenepentanoic acid, 4-(1,1-dimethylethyl)-d-oxo-

• MDL： MFCD02260962
• Inchi： 1S/C15H20O3/c1-15(2,3)12-9-7-11(8-10-12)13(16)5-4-6-14(17)18/h7-10H,4-6H2,1-3H3,(H,17,18)
• InChI Key： AFFDWEJUANCIGY-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.071
• Boiling Point: 419.2°C at 760 mmHg
• Flash Point: 221.5°C
• Refractive Index: 1.517
• PSA: 54.37000
• LogP: 3.42170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-t-Butylphenyl)-5-oxovaleric acid

Comprehensive Analysis of 5-(4-t-Butylphenyl)-5-oxovaleric acid (CAS No. 97692-66-5): Properties, Applications, and Industry Insights

5-(4-t-Butylphenyl)-5-oxovaleric acid (CAS No. 97692-66-5) is a specialized organic compound with a molecular formula of C₁₅H₂₀O₃. This keto-acid derivative features a tert-butylphenyl moiety, which contributes to its unique chemical and physical properties. The compound is widely recognized in pharmaceutical and agrochemical research due to its role as an intermediate in synthesizing bioactive molecules. Its carboxylic acid and ketone functional groups make it versatile for further chemical modifications, aligning with trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like 5-(4-t-Butylphenyl)-5-oxovaleric acid has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "CAS 97692-66-5 solubility" or "synthetic routes for 5-oxovaleric acid derivatives," reflecting its relevance in optimizing reaction yields and scalability. The compound’s lipophilicity, influenced by the t-butyl group, also makes it a candidate for studies on drug delivery systems and bioavailability enhancement.

From an industrial perspective, 97692-66-5 is often discussed alongside cost-effective synthesis methods and regulatory compliance. With growing interest in patent-free intermediates, manufacturers emphasize its utility in producing non-proprietary active pharmaceutical ingredients (APIs). Environmental concerns have further spotlighted its potential in biodegradable polymer research, where its aliphatic chain could serve as a building block.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing 5-(4-t-Butylphenyl)-5-oxovaleric acid. Queries like "CAS 97692-66-5 NMR spectrum" or "HPLC purity standards" highlight the need for precise quality control. The compound’s melting point (typically 80–85°C) and storage stability under inert conditions are also key considerations for logistics and handling.

Emerging applications include its use in flavor and fragrance industries, where its ketone moiety may contribute to aroma profiles. Additionally, its structural similarity to natural metabolites has sparked interest in biocatalysis studies. As the scientific community explores AI-driven molecular design, compounds like 97692-66-5 serve as benchmarks for machine learning models predicting reactivity and toxicity.

In summary, 5-(4-t-Butylphenyl)-5-oxovaleric acid exemplifies the intersection of traditional organic chemistry and modern industrial needs. Its adaptability across pharmaceuticals, agrochemicals, and specialty chemicals ensures its continued relevance. Future research may focus on catalytic asymmetric synthesis or nanoscale applications, further expanding its utility in a circular economy framework.